Biology Analysis
  • Carminic Acid
    Carminic Acid
    • Cat. No.:
    • B074029
    • CAS No.:
    • 1343-78-8
    • Molecular Formula:
    • C22H20O13
    • Molecular Weight:
    • 492.4 g/mol
    Description
    See also: Cochineal (part of)."> Carminic acid appears as dark purplish-brown mass or bright red or dark red powder. Darkens at 248 °F. Deep red color in water. Yellow to violet in acidic aqueous solutions. (NTP, 1992)
    Carminic acid is a tet...
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  • Phenosafranine
    Phenosafranine
    • Cat. No.:
    • B118193
    • CAS No.:
    • 81-93-6
    • Molecular Formula:
    • C18H15ClN4
    • Molecular Weight:
    • 322.8 g/mol
    Description
    Phenosafranine is an organic chloride salt having 3,7-diamino-5-phenylphenazin-5-ium as the counterion. It is commonly used for staining Gram negative bacteria red in smears to contrast with the blue Gram positi...
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  • Methyl Green
    Methyl Green
    • Cat. No.:
    • B1194907
    • CAS No.:
    • 82-94-0
    • Molecular Formula:
    • C26H33N3.2Cl
      C26H33Cl2N3
    • Molecular Weight:
    • 458.5 g/mol
    Description
    Methyl green is an iminium salt composed of (4-{[4-(dimethylamino)phenyl][4-(trimethylazaniumyl)phenyl]methylidene}cyclohexa-2,5-dien-1-ylidene)(dimethyl)ammonium and chloride ions in a 1:2 ratio. A histological...
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  • 6-CFDA
    6-CFDA
    • Cat. No.:
    • B1666351
    • CAS No.:
    • 3348-03-6
    • Molecular Formula:
    • C25H16O9
    • Molecular Weight:
    • 460.4 g/mol
    Description
    6-CFDA is a cell membranes permeatable non-fluorescent prodrug of 5-carboxyfluorescein. It shows strongly fluorescent to differentiate viable cells from apoptotic cells after being enzymatically hydrolyzed insid...
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  • Quinacrine mustard dihydrochloride
    Quinacrine mustard dihydrochloride
    • Cat. No.:
    • B3415852
    • CAS No.:
    • 4213-45-0
    • Molecular Formula:
    • C23H30Cl5N3O
    • Molecular Weight:
    • 541.8 g/mol
    Description
    Nitrogen mustard analog of quinacrine used primarily as a stain in the studies of chromosomes and chromatin. Fluoresces by reaction with nucleic acids in chromosomes.
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  • Basic violet 14
    Basic violet 14
    • Cat. No.:
    • B3427368
    • CAS No.:
    • 58969-01-0
    • Molecular Formula:
    • C20H20ClN3
    • Molecular Weight:
    • 337.8 g/mol
    Description
    Rosanilin is a hydrochloride that is the monohydrochloride of 4-[(4-aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline. One of the major constituents of Basic fuchsin, together with pararos...
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  • Cresyl violet acetate
    Cresyl violet acetate
    • Cat. No.:
    • B7887910
    • CAS No.:
    • Molecular Formula:
    • C18H15N3O3
    • Molecular Weight:
    • 321.3 g/mol
    Description
    Cresyl violet acetate is a useful research compound. Its molecular formula is C18H15N3O3 and its molecular weight is 321.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cresyl violet aceta...
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  • Direct Violet 1
    Direct Violet 1
    • Cat. No.:
    • B12427556
    • CAS No.:
    • Molecular Formula:
    • C32H22N6Na2O8S2
    • Molecular Weight:
    • 728.7 g/mol
    Description
    Direct Violet 1 is a useful research compound. Its molecular formula is C32H22N6Na2O8S2 and its molecular weight is 728.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Direct Violet 1 suit...
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  • sBADA TFA
    sBADA TFA
    • Cat. No.:
    • B15139613
    • CAS No.:
    • Molecular Formula:
    • C19H21BF5N4NaO8S
    • Molecular Weight:
    • 594.3 g/mol
    Description
    SBADA TFA is a useful research compound. Its molecular formula is C19H21BF5N4NaO8S and its molecular weight is 594.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality sBADA TFA suitable for ma...
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  • Direct Violet 1
    Direct Violet 1
    • Cat. No.:
    • B15568027
    • CAS No.:
    • Molecular Formula:
    • C32H22N6Na2O8S2
    • Molecular Weight:
    • 728.7 g/mol
    Description
    See also: C.I. Direct Violet 1 (preferred).
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